Cas no 1227592-68-8 (2-Bromo-5-methylpyridine-3-acetonitrile)

• Product Name: 2-Bromo-5-methylpyridine-3-acetonitrile
• CAS No: 1227592-68-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4913502
• Update Time: 2025-09-24

2-Bromo-5-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylpyridine-3-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-4-7(2-3-10)8(9)11-5-6/h4-5H,2H2,1H3
• InChI Key： PDFJKOGPNUVDIN-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-methylpyridine-3-acetonitrile

Comprehensive Guide to 2-Bromo-5-methylpyridine-3-acetonitrile (CAS 1227592-68-8): Properties, Applications, and Industry Insights

2-Bromo-5-methylpyridine-3-acetonitrile (CAS 1227592-68-8) is a specialized organic compound widely recognized for its versatility in pharmaceutical and agrochemical research. With the increasing demand for pyridine derivatives in drug discovery, this compound has garnered significant attention due to its unique molecular structure, which combines a bromine substituent and a nitrile functional group. Researchers and industry professionals frequently search for "2-Bromo-5-methylpyridine-3-acetonitrile synthesis" or "CAS 1227592-68-8 applications," reflecting its relevance in modern chemistry.

The compound’s chemical stability and reactivity make it a valuable intermediate in the synthesis of heterocyclic compounds. Its methylpyridine core is particularly useful in constructing complex molecules for medicinal chemistry, where modifications to the pyridine ring can enhance bioactivity. Recent trends in AI-driven drug design have further amplified interest in such building blocks, as computational models prioritize scaffolds like 2-Bromo-5-methylpyridine-3-acetonitrile for virtual screening.

From an industrial perspective, the compound’s role in crop protection chemicals aligns with the growing focus on sustainable agriculture. Searches for "pyridine-based agrochemicals" often highlight its derivatives as key components in developing next-generation pesticides with reduced environmental impact. Additionally, its nitrile group offers opportunities for further functionalization, a feature highly sought after in material science applications such as polymer additives or corrosion inhibitors.

Quality control and analytical methods for CAS 1227592-68-8 are critical topics among users. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to verify purity, ensuring compliance with stringent pharmaceutical standards. Discussions on "2-Bromo-5-methylpyridine-3-acetonitrile suppliers" emphasize the need for reliable sourcing, as impurities can significantly impact downstream reactions.

Environmental and safety considerations are also prominent in user queries. While the compound is not classified as hazardous under standard regulations, proper handling protocols for brominated compounds are essential to minimize risks. Recent innovations in green chemistry have spurred interest in eco-friendly synthetic routes for such intermediates, addressing concerns about waste reduction and energy efficiency.

In summary, 2-Bromo-5-methylpyridine-3-acetonitrile (CAS 1227592-68-8) represents a critical tool for researchers exploring drug discovery, agrochemical development, and advanced materials. Its multifaceted applications, combined with evolving industry demands, position it as a compound of enduring scientific and commercial value.